(5-(2,3-Dichlorophenyl)furan-2-yl)(4-(4-fluorophenyl)piperazin-1-yl)methanethione

• IUPAC Name: [5-(2,3-dichlorophenyl)furan-2-yl]-[4-(4-fluorophenyl)piperazin-1-yl]methanethione
• InChI: InChI=1S/C21H17Cl2FN2OS/c22-17-3-1-2-16(20(17)23)18-8-9-19(27-18)21(28)26-12-10-25(11-13-26)15-6-4-14(24)5-7-15/h1-9H,10-13H2
• InChI Key: MNNLPLACZAUDMG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=S)C3=CC=C(O3)C4=C(C(=CC=C4)Cl)Cl
• Molecular Formula: C21H17Cl2FN2OS
• Molecular Weight: 435.3 g/mol
• CAS No.: 941966-02-5

Description

(5-(2,3-Dichlorophenyl)furan-2-yl)(4-(4-fluorophenyl)piperazin-1-yl)methanethione is a useful research compound. Its molecular formula is C21H17Cl2FN2OS and its molecular weight is 435.34. The purity is usually 95%.
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Scientific Research Applications

Conformationally Constrained Butyrophenones

A study by Raviña et al. (2000) explored conformationally restricted butyrophenones with affinity for dopamine (D(1), D(2), D(4)) and serotonin (5-HT(2A), 5-HT(2B), 5-HT(2C)) receptors. These compounds, featuring structural elements such as furan and piperazine, were evaluated as antipsychotic agents, suggesting potential application in neuroscience and pharmacology (Raviña et al., 2000).

Photovoltaic Applications

Kim et al. (2011) synthesized phenothiazine derivatives with furan linkers, demonstrating their application in dye-sensitized solar cells. This work illustrates how furan derivatives can enhance solar energy conversion efficiency, indicating potential research applications in renewable energy technologies (Kim et al., 2011).

Novel Syntheses of Isothiazoles

Duan et al. (1997) reported on the reaction of furans with trithiazyl trichloride leading to new synthesis methods for isothiazoles. This research highlights the utility of furan derivatives in organic synthesis, particularly in creating heterocyclic compounds with potential biological activity (Duan et al., 1997).

Pharmacological Evaluation of Furan Derivatives

Kumar et al. (2017) conducted a study on novel furan derivatives for their antidepressant and antianxiety activities. This research demonstrates the therapeutic potential of furan-based compounds in treating mental health disorders (Kumar et al., 2017).

Platinum(II) Dithiocarbamate Complexes

Amir et al. (2016) synthesized platinum(II) dithiocarbamate complexes, including furan derivatives, and evaluated their anticancer activity. This study suggests possible applications in developing new anticancer drugs, highlighting the biological relevance of furan-containing compounds (Amir et al., 2016).